ethyl 4-(3-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)benzoate

• Molecular Formula: C22H24N2O4S
• Molecular Weight: 412.5 g/mol
• IUPAC Name: ethyl 4-[3-[(E)-(2,4-dioxo-3-propan-2-yl-1,3-thiazolidin-5-ylidene)methyl]-2,5-dimethylpyrrol-1-yl]benzoate
• InChI: InChI=1S/C22H24N2O4S/c1-6-28-21(26)16-7-9-18(10-8-16)24-14(4)11-17(15(24)5)12-19-20(25)23(13(2)3)22(27)29-19/h7-13H,6H2,1-5H3/b19-12+
• InChI Key: FZVMBGJPGHVCGJ-XDHOZWIPSA-N
• Isomeric SMILES: CCOC(=O)C1=CC=C(C=C1)N2C(=CC(=C2C)/C=C/3\C(=O)N(C(=O)S3)C(C)C)C
• SMILES: CCOC(=O)C1=CC=C(C=C1)N2C(=CC(=C2C)C=C3C(=O)N(C(=O)S3)C(C)C)C

Description

Ethyl 4-(3-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)benzoate is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is known for its unique chemical structure and its ability to interact with biological systems in a variety of ways. In

Scientific Research Applications

Ethyl 4-(3-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)benzoate has been studied extensively for its potential applications in scientific research. This compound has been shown to interact with a variety of biological systems, including enzymes, receptors, and ion channels. It has been used in a variety of research fields, including biochemistry, pharmacology, and neuroscience. Some of the specific research applications of this compound include:
- Drug discovery: Ethyl 4-(3-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)benzoate has been used in drug discovery research to identify new compounds that can interact with specific biological targets. This compound has been shown to be a useful tool for identifying new drug candidates that may have therapeutic potential for a variety of diseases and conditions.
- Enzymology: This compound has been used in enzymology research to study the mechanisms of action of enzymes and to identify new inhibitors that can block enzyme activity. It has been shown to be a useful tool for studying the structure and function of enzymes and for identifying new drug targets.
- Neuroscience: Ethyl 4-(3-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)benzoate has been used in neuroscience research to study the mechanisms of action of neurotransmitters and to identify new compounds that can interact with specific neurotransmitter receptors. It has been shown to be a useful tool for studying the structure and function of neurotransmitter receptors and for identifying new drug targets for neurological disorders.

Mechanism of Action

The mechanism of action of ethyl 4-(3-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)benzoate is complex and involves interactions with a variety of biological targets. This compound has been shown to interact with enzymes, receptors, and ion channels in a variety of ways, including binding to active sites, allosteric modulation, and inhibition of activity. The specific mechanism of action of this compound depends on the biological target being studied and the specific experimental conditions.
Biochemical and Physiological Effects:
Ethyl 4-(3-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)benzoate has been shown to have a variety of biochemical and physiological effects in vitro and in vivo. These effects depend on the specific biological target being studied and the experimental conditions. Some of the specific effects of this compound include:
- Inhibition of enzyme activity: Ethyl 4-(3-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)benzoate has been shown to inhibit the activity of a variety of enzymes, including proteases, kinases, and phosphatases. This inhibition can have a variety of downstream effects on cellular signaling and metabolism.
- Modulation of receptor activity: This compound has been shown to modulate the activity of a variety of receptors, including ion channels and G protein-coupled receptors. This modulation can have a variety of effects on cellular signaling and physiology.

Advantages and Limitations for Lab Experiments

Ethyl 4-(3-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)benzoate has several advantages and limitations for lab experiments. Some of the advantages of this compound include:
- High purity and stability: This compound is typically synthesized to a high degree of purity and stability, which makes it a reliable tool for scientific research.
- Versatility: Ethyl 4-(3-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)benzoate can be used in a variety of research fields and for a variety of experimental purposes, which makes it a versatile tool for scientific research.
Some of the limitations of this compound include:
- Complexity: The synthesis and analysis of this compound can be complex and require specialized equipment and techniques, which can limit its accessibility to some researchers.
- Specificity: Ethyl 4-(3-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)benzoate may interact with specific biological targets in a highly specific manner, which can limit its usefulness for some experimental purposes.

Future Directions

There are many future directions for research on ethyl 4-(3-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)benzoate. Some of the potential areas for future research include:
- Drug discovery: This compound has shown promise as a tool for identifying new drug candidates for a variety of diseases and conditions. Future research could focus on using this compound to identify new drug targets and to develop new therapeutics.
- Enzymology: Ethyl 4-(3-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)benzoate has been shown to be a useful tool for studying the mechanisms of action of enzymes. Future research could focus on using this compound to identify new enzyme inhibitors and to develop new enzyme-based therapeutics.
- Neuroscience: This compound has been shown to be a useful tool for studying the mechanisms of action of neurotransmitters and for identifying new drug targets for neurological disorders. Future research could focus on using this compound to develop new therapeutics for neurological disorders.

Synthesis Methods

The synthesis of ethyl 4-(3-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)benzoate involves a series of chemical reactions that are carefully controlled to produce a pure and consistent product. The synthesis method typically involves the use of specialized equipment and techniques, including chromatography and spectroscopy, to monitor and analyze the chemical reactions as they progress. The resulting compound is a highly pure and stable product that can be used in a variety of scientific research applications.